Cas no 31891-06-2 (Ethyl 2-aminothiophene-3-carboxylate)

31891-06-2 structure
Product Name:Ethyl 2-aminothiophene-3-carboxylate
CAS No:31891-06-2
Molecular Formula:C7H9NO2S
Molecular Weight:171.21686
MDL:MFCD01566303
CID:53814
PubChem ID:1988156
Ethyl 2-aminothiophene-3-carboxylate Properties
Names and Identifiers
-
- Ethyl 2-aminothiophene-3-carboxylate
- 2-Aminothiophene-3-Carboxylic Acid Ethyl Ester
- 2-Amino-thiophene-3-carboxylic acid ethyl ester
- Ethyl 2-amino-3-thiophenecarboxylate
- 2-amino-3-carboethoxythiophene
- 2-amino-3-ethoxycarbonylthiophene
- 2-aminothiophene
- 2-aminothiophene-3-carboxylate
- ethyl 2-amino-thiophene-3-carboxylate
- (R)-2-Diphenylphosphino,2-hydroxyl-1,1-binaphthyl
- MKJQYFVTEPGXIE-UHFFFAOYSA-N
- Z56769392
- CS-W008319
- Ethyl 2-amino-3-thiophenecarboxylate, AldrichCPR
- 31891-06-2
- A22978
- J-520713
- SY003505
- AKOS000200207
- DTXSID50365792
- BB 0218388
- AM20090456
- EN300-02969
- AC-5468
- DS-0777
- 3-THIOPHENECARBOXYLIC ACID, 2-AMINO-, ETHYL ESTER
- SCHEMBL225275
- FT-0639003
- ethyl 2-amino-3-thenoate
- J-018564
- AB09218
- FS-1458
- F2146-0062
- ethyl2-aminothiophene-3-carboxylate
- MFCD01566303
- DB-007472
- ALBB-002020
- BBL016855
- DTXCID20316832
- STK436102
-
- MDL: MFCD01566303
- InChIKey: MKJQYFVTEPGXIE-UHFFFAOYSA-N
- Inchi: 1S/C7H9NO2S/c1-2-10-7(9)5-3-4-11-6(5)8/h3-4H,2,8H2,1H3
- SMILES: C1=CSC(=C1C(OCC)=O)N
Computed Properties
- Exact Mass: 171.0354g/mol
- Surface Charge: 0
- XLogP3: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 171.0354g/mol
- Monoisotopic Mass: 171.0354g/mol
- Topological Polar Surface Area: 80.6Ų
- Heavy Atom Count: 11
- Complexity: 151
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 2.08820
- PSA: 80.56000
- Refractive Index: 1.582
- Water Partition Coefficient: Slightly soluble in water.
- Boiling Point: 273.6°C at 760 mmHg
- Melting Point: 42 ~ 49°C
- Flash Point: 119.3℃
- Color/Form: Brown solid
- Density: 1.262
Ethyl 2-aminothiophene-3-carboxylate Security Information
- Safety Instruction: 26-37-60
-
Dangerous goods sign:
- Hazard Statement: H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
- Risk Phrases: 36/37/38
- Signal Word:Warning
- HazardClass:IRRITANT
Ethyl 2-aminothiophene-3-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-aminothiophene-3-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003QK5-5g |
Ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 97% | 5g |
$28.00 | 2025-02-20 | |
A2B Chem LLC | AB73589-5g |
Ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 97% | 5g |
$10.00 | 2024-04-20 | |
Aaron | AR003QSH-1g |
Ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 97% | 1g |
$5.00 | 2025-01-22 | |
abcr | AB246421-5 g |
Ethyl 2-aminothiophene-3-carboxylate, 95%; . |
31891-06-2 | 95% | 5g |
€74.40 | 2023-04-27 | |
Alichem | A169005599-250g |
Ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 97% | 250g |
$387.20 | 2023-09-02 | |
Ambeed | A187547-5g |
Ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 97% | 5g |
$13.0 | 2024-07-19 | |
Apollo Scientific | OR5684-250mg |
Ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 97% | 250mg |
£10.00 | 2024-05-23 | |
Chemenu | CM113863-100g |
ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 97% | 100g |
$153 | 2021-08-06 | |
Crysdot LLC | CD11146153-500g |
Ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 97% | 500g |
$545 | 2024-07-19 | |
Enamine | EN300-02969-0.05g |
ethyl 2-aminothiophene-3-carboxylate |
31891-06-2 | 94% | 0.05g |
$19.0 | 2023-07-08 |
Ethyl 2-aminothiophene-3-carboxylate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:31891-06-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:31891-06-2)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:31891-06-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Ethyl 2-aminothiophene-3-carboxylate Related Literature
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Munusamy Saravanabhavan,Vishnu Nayak Badavath,Siddhartha Maji,Shabbir Muhammad,Marimuthu Sekar New J. Chem. 2019 43 17231
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Joice Thomas,Sampad Jana,Mahendra Sonawane,Bert Fiey,Jan Balzarini,Sandra Liekens,Wim Dehaen Org. Biomol. Chem. 2017 15 3892
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Sandeep Thanna,Susan E. Knudson,Anna Grzegorzewicz,Sunayana Kapil,Christopher M. Goins,Donald R. Ronning,Mary Jackson,Richard A. Slayden,Steven J. Sucheck Org. Biomol. Chem. 2016 14 6119
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4. Heterocyclic sulfones. Part IV.1–3 A novel synthesis of pyrrole and fused heterocyclic sulfonesAyman Wahba Erian,Yvette Abd El-sayed Issac,Sherif Mourad Sherif,Fivian Farouk Mahmoud J. Chem. Soc. Perkin Trans. 1 2000 3686
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:31891-06-2)Ethyl 2-aminothiophene-3-carboxylate

Purity:99%/99%
Quantity:100g/500g
Price($):150.0/356.0